Cas no 2580183-80-6 (ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate)

• Product Name: ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate
• CAS No: 2580183-80-6
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5659221
• PubChem ID: 165891590
• Update Time: 2025-05-20

ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(oxetan-3-yl)-2-[(2,2,2-trifluoroethyl)amino]acetate
• EN300-27727525
• 2580183-80-6
• ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate

• Inchi： 1S/C9H14F3NO3/c1-2-16-8(14)7(6-3-15-4-6)13-5-9(10,11)12/h6-7,13H,2-5H2,1H3
• InChI Key： DTXJWQIWGRBOHR-UHFFFAOYSA-N
• SMILES： FC(CNC(C(=O)OCC)C1COC1)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate

Ethyl 2-(Oxetan-3-yl)-2-(2,2,2-Trifluoroethyl)Aminoacetate: A Comprehensive Overview

Ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate, identified by the CAS number 183-80-6, is a versatile compound with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel drug delivery systems and biocompatible materials.

The molecular structure of ethyl 2-(oxetan-3-yl)-2-(2,2,2-trifluoroethyl)aminoacetate is characterized by a trifluoroethyl group attached to an oxetane ring, which introduces both electronic and steric effects. These features make it an ideal candidate for exploring new synthetic pathways and optimizing chemical reactions. Researchers have demonstrated that this compound can serve as a building block for constructing complex molecules with tailored functionalities.

One of the most promising applications of ethyl 2-(oxetan-3-yl)-2-(trifluoroethyl)aminoacetate lies in its ability to enhance the stability and efficiency of polymer-based materials. By incorporating this compound into polymer matrices, scientists have achieved improved mechanical properties and thermal resistance. These advancements are particularly relevant in industries such as electronics and aerospace, where high-performance materials are critical.

Recent breakthroughs in green chemistry have also brought ethyl 2-(oxetan-3-yl)-trifluoroethylaminoacetate into focus as a sustainable alternative to traditional reagents. Its compatibility with eco-friendly solvents and its ability to facilitate catalytic processes make it a valuable tool in reducing environmental impact during chemical manufacturing.

In summary, ethyl 2-(oxetan-3-yl)-trifluoroethylaminoacetate (CAS 183-80-6) represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research and development efforts, positioning it as a key player in the future of chemical innovation.